3,3-Dimethyl-1-[4-(3-methylphenyl)piperazin-1-yl]butan-1-one (commonly known as DMMP) is a novel psychoactive substance that has gained attention in recent years due to its potent effects and widespread availability. It belongs to the class of phenethylamine derivatives, which are known to possess psychoactive properties. In this paper, we aim to provide a comprehensive review of DMMP, including its definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.